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Compound of Interest

Compound Name: 5,5-Dimethyl-2-hexene

Cat. No.: B3327663

For the attention of: Researchers, scientists, and professionals in drug development.

This technical document provides an in-depth overview of the core physicochemical properties
of 5,5-Dimethyl-2-hexene, specifically its boiling point and density. The information is
presented to support research and development activities where this compound is of interest.
This guide includes tabulated physical data, detailed experimental protocols for property
determination, and a workflow diagram for laboratory procedures.

Data Presentation: Physical Properties

The boiling point and density of a compound are critical parameters for its handling,
purification, and use in synthetic chemistry. 5,5-Dimethyl-2-hexene exists as two geometric

isomers, (E) and (Z), which exhibit distinct physical properties. The available data for these
iIsomers are summarized below.
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Property Isomer Value Conditions

. . (2)-5,5-Dimethyl-2-
Boiling Point 104.1 °C at 760 mmHg[1]
hexene

cis-5,5-Dimethyl-2-

107 °C Not specified
hexene
(E)-5,5-Dimethyl-2- N
104 °C Not specified[2]
hexene
(E)-5,5-Dimethyl-2- -
104.15+ 0.50 °C Not specified
hexene
_ (2)-5,5-Dimethyl-2- .
Density 0.727 g/cm?3 Not specified[1]

hexene

Experimental Protocols

Accurate determination of boiling point and density requires standardized experimental
procedures. The following protocols describe common and reliable methods for obtaining these
values for a liquid organic compound such as 5,5-Dimethyl-2-hexene.

Protocol 1: Boiling Point Determination (Micro-Reflux
Method)

This method is suitable for small sample volumes and provides an accurate boiling point
measurement.

Apparatus:

Small test tube (e.g., 150 mm diameter)

Heating block or oil bath on a hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer (-10 to 110 °C range)
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Clamps and stand

Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of the liquid sample into the test
tube and add a small magnetic stir bar.

Place the test tube in the heating block or oil bath, which is centered on the hot plate stirrer.
Secure the test tube with a clamp.

Position the thermometer so that the bulb is approximately 1 cm above the surface of the
liquid.

Turn on the stirrer to ensure gentle and uniform mixing of the liquid.
Begin heating the apparatus gradually.

Observe the sample for boiling (the formation of bubbles) and the condensation of vapor on
the walls of the test tube. This condensation will form a "reflux ring."

Adjust the thermometer's position so that the bulb is level with this reflux ring for an accurate
measurement of the vapor temperature.

When the liquid is gently refluxing, the temperature reading on the thermometer should
stabilize. This stable temperature is the observed boiling point of the liquid.

Record the atmospheric pressure at the time of the experiment, as boiling point is pressure-
dependent.

Protocol 2: Density Determination (Pychometer Method)

The pycnometer method is a highly precise technique for determining the density of a liquid. A

pycnometer is a glass flask with a specific, accurately known volume.

Apparatus:
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e Pycnometer (specific gravity bottle) with a ground glass stopper containing a capillary hole
o Analytical balance (accurate to at least 0.001 g)

 Distilled water (as a reference liquid)

e The liquid sample (5,5-Dimethyl-2-hexene)

e Thermometer

e Pasteur pipette

Procedure:

o Carefully clean and dry the pycnometer and its stopper. Weigh the empty pycnometer on the
analytical balance and record its mass (mo).

 Fill the pycnometer with distilled water, ensuring the water level is slightly above the neck.
Gently insert the stopper, which will force excess water out through the capillary. This
ensures the volume is precisely that of the pycnometer.

o Carefully dry the exterior of the pycnometer and weigh it. Record this mass (ma1).

o Measure the temperature of the water. Using a reference table, find the known density of
water (p_water) at this temperature.

o Calculate the exact volume of the pycnometer (V) using the formula: V = (m1 - mo) / p_water.
o Empty and thoroughly dry the pycnometer.

« Fill the dry pycnometer with the liquid sample (5,5-Dimethyl-2-hexene) in the same manner
as with the water, ensuring no air bubbles are trapped.

e Dry the exterior and weigh the filled pycnometer. Record this mass (mz).

e The mass of the liquid sample (m_sample) is calculated as mz - mo.
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» The density of the sample (p_sample) is then determined by dividing the mass of the sample
by the volume of the pycnometer: p_sample = m_sample / V.

Mandatory Visualization

The following diagram illustrates the experimental workflow for the characterization of the
physical properties of a liquid organic compound.
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Experimental Workflow for Physicochemical Characterization
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Caption: Workflow for the determination of boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 5,5-
Dimethyl-2-hexene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3327663#boiling-point-and-density-of-5-5-dimethyl-2-
hexene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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